Cas no 2361805-91-4 (tert-butyl 2-1-(prop-2-enoyl)piperidin-2-ylacetate)

• Product Name: tert-butyl 2-1-(prop-2-enoyl)piperidin-2-ylacetate
• CAS No: 2361805-91-4
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5414409
• PubChem ID: 145905861
• Update Time: 2025-05-24

tert-butyl 2-1-(prop-2-enoyl)piperidin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[1-(prop-2-enoyl)piperidin-2-yl]acetate
• EN300-26575545
• 2361805-91-4
• Z3024765616
• Tert-butyl 2-(1-prop-2-enoylpiperidin-2-yl)acetate
• tert-butyl 2-1-(prop-2-enoyl)piperidin-2-ylacetate

• Inchi： 1S/C14H23NO3/c1-5-12(16)15-9-7-6-8-11(15)10-13(17)18-14(2,3)4/h5,11H,1,6-10H2,2-4H3
• InChI Key： LZJOTGYNWPNHHJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1CCCCN1C(C=C)=O)=O

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 2-1-(prop-2-enoyl)piperidin-2-ylacetate

Comprehensive Overview of tert-butyl 2-(1-(prop-2-enoyl)piperidin-2-yl)acetate (CAS No. 2361805-91-4)

The compound tert-butyl 2-(1-(prop-2-enoyl)piperidin-2-yl)acetate (CAS No. 2361805-91-4) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This molecule features a unique combination of a piperidine ring, an acrylamide moiety, and a tert-butyl ester group, making it a versatile intermediate for the development of pharmaceuticals and bioactive molecules. Its structural complexity and functional diversity align with the growing demand for small molecule inhibitors and drug discovery candidates, particularly in the context of kinase targeting and protease modulation.

In recent years, the scientific community has shown increasing interest in piperidine derivatives due to their prevalence in FDA-approved drugs and their role in modulating central nervous system (CNS) targets. The incorporation of an acrylamide group in tert-butyl 2-(1-(prop-2-enoyl)piperidin-2-yl)acetate further enhances its reactivity, enabling covalent binding to biological targets—a strategy widely explored in covalent drug design. This approach has gained traction in the development of targeted therapies for conditions such as cancer and inflammatory diseases, where irreversible inhibition of specific enzymes is desired.

From a synthetic perspective, the tert-butyl ester moiety in this compound offers advantages in terms of stability and deprotection kinetics, which are critical for multi-step synthetic routes. Researchers frequently employ tert-butyl protecting groups in peptide synthesis and fragment-based drug design, making this compound a valuable building block. Additionally, the prop-2-enoyl (acryloyl) functionality provides a handle for further derivatization via Michael addition or radical polymerization, expanding its utility in materials science and bioconjugation applications.

The growing emphasis on structure-activity relationship (SAR) studies has further highlighted the importance of tert-butyl 2-(1-(prop-2-enoyl)piperidin-2-yl)acetate as a scaffold for optimizing pharmacokinetic properties. Its balanced lipophilicity, conferred by the tert-butyl group, and hydrogen-bonding capacity from the piperidine nitrogen, make it a promising candidate for improving blood-brain barrier penetration—a key consideration in CNS drug development. These attributes resonate with current trends in precision medicine, where molecular tailoring is essential for addressing unmet medical needs.

Beyond pharmaceutical applications, this compound’s unique structure has implications for chemical biology research. The acrylamide warhead allows for the development of activity-based probes (ABPs) to study enzyme function in complex biological systems. This aligns with the rising popularity of chemoproteomics and target engagement studies, which aim to elucidate drug mechanisms at the molecular level. Such applications are particularly relevant in the era of AI-driven drug discovery, where experimental validation of computational predictions is paramount.

In summary, tert-butyl 2-(1-(prop-2-enoyl)piperidin-2-yl)acetate (CAS No. 2361805-91-4) represents a multifaceted tool for modern chemical research. Its structural features cater to diverse applications ranging from covalent inhibitor design to bioconjugation chemistry, reflecting the interdisciplinary nature of contemporary scientific inquiry. As the demand for novel synthetic intermediates and mechanistic probes continues to grow, this compound is poised to play a pivotal role in advancing both therapeutic and diagnostic innovations.